3-Hydroxy-3-methylnonylamine

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• IUPAC Name: 1-amino-3-methylnonan-3-ol
• InChI: InChI=1S/C10H23NO/c1-3-4-5-6-7-10(2,12)8-9-11/h12H,3-9,11H2,1-2H3
• InChI Key: DHUFMFSTBBYTIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)(CCN)O

Description

3-Hydroxy-3-methylnonylamine is a useful research compound. Its molecular formula is C10H23NO and its molecular weight is 173.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-methyl-1-(N,N-dibenzylamino)-nonan-3-ol (71 g) in ethanol (200 ml) was added to a slurry of 10% Pd/C (8 g) in ethanol. The mixture was hydrogenated at 70° and 200 psi for 3 days. The mixture was filtered through kieselguhr and evaporated. The oily product was fractionally distilled to give 1-amino-3-methyl-nonan-3-ol as a colourless liquid (18.9 g, 55% yield), b.p. 104°-106°/0.2 mm Hg.